6-amino-3-(2-methylpropyl)-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 6-amino-3-(2-methylpropyl)-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C11H14N4O/c1-7(2)6-15-11(16)9-5-8(12)3-4-10(9)13-14-15/h3-5,7H,6,12H2,1-2H3
• InChI Key: PISITSFXGNCGNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CC(=C2)N)N=N1
• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol

Description

6-amino-3-(2-methylpropyl)-1,2,3-benzotriazin-4(3H)-one, also known as 6-APB, is a synthetic compound that has been used for scientific research purposes for many years. It is a derivative of the phenethylamine family and is structurally similar to the well-known drug MDMA (Ecstasy). 6-APB has been found to have a wide range of applications in the lab, from biochemical to physiological studies. It has also been used to study the effects of certain drugs on the body.

Scientific Research Applications

Environmental Presence and Impact

Benzotriazoles (BTRs) and benzothiazoles (BTHs) are two groups of heterocyclic compounds widely detected in the environment. A study conducted on paired maternal urine and amniotic fluid samples from Tianjin, China, investigated the levels of BTRs and BTHs. The study found BTRs to be prevalent in most maternal urine samples, with a median concentration of 0.88 ng/mL for ∑BTRs. Similarly, BTH was detected in all maternal urine samples, with a median concentration of 1.35 ng/mL. This widespread presence indicates the environmental and biological persistence of such compounds, suggesting a need for further research into their effects and degradation mechanisms (Li et al., 2018).

Role in Disease and Health

Heterocyclic amines, such as those found in cooked meats, have been associated with various health risks. A prospective study on meat and meat mutagens, including heterocyclic amines like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), investigated their association with prostate cancer risk. This study, part of the Prostate, Lung, Colorectal, and Ovarian Cancer Screening Trial, found a significant association between the highest quintile of PhIP intake and an increased risk of prostate cancer. The findings underscore the potential carcinogenicity of dietary heterocyclic amines, highlighting the importance of understanding the mechanisms of action and impact of such compounds on human health (Cross et al., 2005).